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Compound of Interest

Compound Name: 2,2,3-Trimethyl-3-oxetanol

Cat. No.: B15478511

Essential Safety and Handling Guide for 2,2,3-
Trimethyl-3-oxetanol

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,3-Trimethyl-3-oxetanol was located.
The following guidance is based on general best practices for handling laboratory chemicals
with unknown hazards and data from structurally similar compounds. A conservative approach
to personal protective equipment (PPE) and handling is strongly recommended.

Immediate Safety and Personal Protective Equipment
(PPE)

Given the absence of specific hazard data for 2,2,3-Trimethyl-3-oxetanol, it should be
handled with caution, assuming it may be flammable, and an irritant to the skin and eyes based
on information for similar chemicals. The following PPE is essential:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also
be worn to protect against splashes.

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Given the unknown nature of the
compound, nitrile gloves are a reasonable starting point, but it is advisable to consult a
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glove compatibility chart for oxetanes if available. Gloves should be inspected before use
and replaced immediately if contaminated or damaged.

o Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

o Closed-toe Shoes: Footwear that fully covers the foot is required in the laboratory.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.

Operational Plan for Handling

e Preparation and Engineering Controls:

o All handling of 2,2,3-Trimethyl-3-oxetanol should be performed inside a certified
chemical fume hood to minimize inhalation exposure.

o Ensure an emergency eyewash station and safety shower are readily accessible and have
been recently tested.

o Have appropriate fire extinguishing media (e.g., dry chemical, carbon dioxide, or alcohol-
resistant foam) available in the immediate work area.

e Handling Procedure:
o Before starting, ensure all necessary PPE is donned correctly.
o Carefully inspect the container for any damage or leaks.
o When transferring the chemical, do so slowly and carefully to avoid splashing.
o Keep the container tightly closed when not in use.

o Avoid contact with skin and eyes. In case of accidental contact, immediately follow the first
aid procedures outlined below.

o Do not eat, drink, or smoke in the work area.
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o First Aid Measures:

o

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing 2,2,3-Trimethyl-3-oxetanol should be considered hazardous waste
unless determined otherwise by a qualified professional.

o Waste Collection:

o Collect all waste, including empty containers, contaminated gloves, and absorbent
materials, in a designated and properly labeled hazardous waste container.

o The container must be compatible with the chemical and tightly sealed.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"2,2,3-Trimethyl-3-oxetanol".

o Include any known or suspected hazards on the label.
e Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure
secondary containment area, away from incompatible materials.
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» Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of this chemical down the drain or in the regular trash.

Quantitative Data for Structurally Similar
Compounds

The following table summarizes key physical and chemical properties of compounds
structurally related to 2,2,3-Trimethyl-3-oxetanol. This data is provided for context and to

inform a cautious approach to handling.
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BENGHE

2,2.4-
2,3,3- Trimethyl-1,3- 2,3,3-
Property Trimethyl- Oxetan-3-ol[2] pentanediol Trimethyl-2-
oxetane[1] monoisobutyr butanol[3]
ate
Molecular
C6H120 C3H602 C12H2403 C7H160
Formula
Molecular Weight  100.16 g/mol 74.08 g/mol Not Available 116.20 g/mol
N , 370.21 K (97.06 _ _
Boiling Point ) 153 °C Not Available Not Available
Flash Point Not Available 87 °C (189 °F) Not Available Not Available
Density Not Available 1.167 g/cm3 Not Available Not Available
Flammable liquid
) and vapor,
Harmful if
- Causes skin and
) swallowed, Not classified as )
Hazards Not Available serious eye

Causes skin and

eye irritation

hazardous

irritation, May
cause respiratory
irritation

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 2,2,3-Trimethyl-3-oxetanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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